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Compound of Interest

Compound Name: CE(20:3(82,112,147))

Cat. No.: B1255059

The following guide provides essential safety and logistical information for the proper disposal
of CE(20:3(82,11Z,14Z)), also known as Cholesteryl Dihomo-y-Linolenate. These procedures
are designed for researchers, scientists, and drug development professionals to ensure safe
handling and compliance with standard laboratory practices.

Hazard Assessment and Safety Data

While CE(20:3(82,11Z,14Z)) itself is not classified as a hazardous substance, it is often
supplied as a solution in chloroform, which is hazardous.[1][2] It is critical to consider the
hazards of the solvent when determining the disposal route. Always consult your institution's
Environmental Health & Safety (EHS) office for specific guidance.

The table below summarizes key safety and physical property data for the compound and its
common solvent.
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Chloroform (Common

Property CE(20:3(82,117,142))
Solvent)
20:3 (82,117,147) CE,
Synonyms Cholesteryl Dihomo-y- Trichloromethane
Linolenate[1][2]
CAS Number 7274-08-0[1][2] 67-66-3
Physical State Solid[3][4] Liquid

GHS Hazard Classification

Not a hazardous substance or

mixture[1]

Hazardous (e.g., Carcinogen,
Acute Toxicant, Skin/Eye

[rritant)

Primary Hazards

None identified[1]

Harmful if swallowed, causes
skin/eye irritation, suspected

carcinogen, damages organs.

Personal Protective Equipment
(PPE)

Standard lab attire: safety

glasses, gloves, lab coat.

Chemical fume hood,
chemical-resistant gloves (e.g.,
Viton, nitrile), splash goggles,

lab coat.

Primary Disposal Route

Non-hazardous solid waste
(pending institutional

approval).

Segregated hazardous
chemical waste stream for

halogenated solvents.[5][6][7]

Experimental Protocols for Disposal

The correct disposal procedure depends on whether the compound is in its pure solid form or

dissolved in a hazardous solvent like chloroform.

Protocol 1: Disposal of Solid CE(20:3(82,11Z,147))

This protocol applies only to the pure, solid form of the compound that has not been

contaminated with hazardous chemicals.

Methodology:
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Confirmation: Ensure the waste is solely solid CE(20:3(8Z,11Z,14Z)) and is not mixed with
any solvents or other hazardous materials.

Institutional Policy Check: Review your organization's specific procedures for disposing of
non-hazardous chemical waste. Some institutions may permit disposal in the regular
laboratory trash, while others may require it to be placed in a specific container for non-
hazardous solids.[1][2]

Packaging: If required, place the solid waste in a sealed, clearly labeled container. The label
should identify the contents as "Non-hazardous waste: CE(20:3(82,11Z,147))".

Final Disposal: Place the packaged waste in the designated non-hazardous solid waste
stream as directed by your facility's EHS guidelines. Do not place chemicals in general
laboratory trash cans that custodial staff handle.[1]

Protocol 2: Disposal of CE(20:3(8Z,11Z,14Z)) in Chloroform Solution

This protocol must be followed for any solutions of the compound in chloroform or other
halogenated solvents. Chloroform waste must never be disposed of down the drain.[5]

Methodology:

Segregation: Identify a dedicated hazardous waste container specifically for halogenated
organic solvents.[6][7] Do not mix with non-halogenated solvent waste.

Container Requirements: The waste container must be made of a compatible material (e.qg.,
glass or polyethylene), be in good condition, have a secure screw-top cap, and be clearly
labeled.

Labeling: Affix a hazardous waste label to the container before adding any waste. Fill out the
label completely, listing all constituents, including "Chloroform" and "CE(20:3(82,11Z,14Z))",
along with their estimated concentrations.

Waste Transfer: Working inside a chemical fume hood and wearing appropriate PPE,
carefully pour the waste solution into the labeled container.
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e Secure Storage: Keep the waste container sealed when not in use. Store it in a designated,
well-ventilated satellite accumulation area away from incompatible materials.[5]

» Arrange for Pickup: Once the container is nearly full (do not overfill), arrange for its collection
by your institution's EHS or hazardous waste management department.

Protocol 3: Decontamination of Empty Containers and Glassware

Properly decontaminating containers and glassware prevents unintended exposure and cross-
contamination.

Methodology:

« Initial Rinse: Rinse the empty container or glassware with a small amount of a suitable
solvent (e.g., ethanol or acetone) to remove residual compound. This rinsate must be
collected and disposed of as hazardous chemical waste, following Protocol 2 if chloroform

was present.
» Cleaning: After the initial rinse, wash the glassware thoroughly with soap and water.[8]
e Final Rinse: Rinse with deionized water and allow to dry completely.

o Disposal of Empty Containers: An empty container that held CE(20:3(8Z,11Z,14Z)) in
chloroform must be managed as hazardous waste unless fully decontaminated. To
decontaminate, rinse three times with a suitable solvent, collecting the rinsate as hazardous
waste. After triple-rinsing, deface the label and dispose of the container according to
institutional policy for clean lab glass or solid waste.[1]

Disposal Workflow Diagram

The following diagram illustrates the decision-making process for the proper disposal of
CE(20:3(82,112,142)).
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Dispose as Halogenated
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Caption: Decision workflow for the disposal of CE(20:3(82,11Z,14Z7)).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

717

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1255059?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

